1-(2-bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole

• Molecular Formula: C11H11BrN2O2S
• Molecular Weight: 315.19 g/mol
• IUPAC Name: 1-(2-bromo-4,5-dimethylphenyl)sulfonylimidazole
• InChI: InChI=1S/C11H11BrN2O2S/c1-8-5-10(12)11(6-9(8)2)17(15,16)14-4-3-13-7-14/h3-7H,1-2H3
• InChI Key: UMYBJPMQPTXIQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)S(=O)(=O)N2C=CN=C2

Description

1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole is a chemical compound characterized by the presence of a bromine atom, two methyl groups, and a benzenesulfonyl group attached to an imidazole ring

Preparation Methods

The reaction conditions often require the use of molecular bromine or other brominating agents under controlled temperatures and solvent conditions . Industrial production methods may involve large-scale bromination processes and subsequent purification steps to ensure high purity and yield .

Chemical Reactions Analysis

1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can undergo coupling reactions with other aromatic compounds, facilitated by catalysts such as palladium complexes.

Common reagents used in these reactions include molecular bromine, nucleophiles, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole involves its interaction with specific molecular targets and pathways. The bromine atom and sulfonyl group play crucial roles in its reactivity and binding affinity to biological molecules. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-1H-imidazole can be compared with other similar compounds such as:

• 1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-2-ethylpiperidine
• 4-Benzyl-1-(2-bromo-4,5-dimethylbenzenesulfonyl)piperidine
• 1-(2-Bromo-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole

These compounds share structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its imidazole ring, which imparts distinct chemical and biological properties.